2-Amino-N-(1-benzylpiperidin-4-yl)-3-fluorobenzamide

• Molecular Formula: C19H22FN3O
• Molecular Weight: 327.4 g/mol
• IUPAC Name: 2-amino-N-(1-benzylpiperidin-4-yl)-3-fluorobenzamide
• InChI: InChI=1S/C19H22FN3O/c20-17-8-4-7-16(18(17)21)19(24)22-15-9-11-23(12-10-15)13-14-5-2-1-3-6-14/h1-8,15H,9-13,21H2,(H,22,24)
• InChI Key: AIRYXCZWNJVQQT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)C2=C(C(=CC=C2)F)N)CC3=CC=CC=C3

Description

2-Amino-N-(1-benzylpiperidin-4-yl)-3-fluorobenzamide is a useful research compound. Its molecular formula is C19H22FN3O and its molecular weight is 327.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of tert-butyl 2-(1-benzylpiperidin-4-ylcarbamoyl)-6-fluorophenylcarbamate (67.0 g, 157 mmol) in dichloromethane (700 mL) at 0° C. was added trifluoroacetic acid (100 mL). The ice bath was removed and the reaction stirred at room temperature overnight. The reaction was concentrated and partitioned between ethyl acetate and saturated sodium bicarbonate. The aqueous was extracted with ethyl acetate (2×), which were washed with water (3×), then brine, dried over magnesium sulfate, and concentrated to give 47.6 g (93%) as a white solid which was used without purification. Mass spec.: 328.33 (MH)+.